Cas no 2171936-23-3 (6-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-4,4-dimethylhexanoic acid)

• Product Name: 6-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-4,4-dimethylhexanoic acid
• CAS No: 2171936-23-3
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 5875758
• PubChem ID: 165545980
• Update Time: 2025-06-08

6-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-4,4-dimethylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 6-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-4,4-dimethylhexanoic acid
• 6-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}-4,4-dimethylhexanoic acid
• EN300-1517979
• 2171936-23-3

• Inchi： 1S/C28H36N2O5/c1-4-19(26(33)29-16-15-28(2,3)14-13-25(31)32)17-30-27(34)35-18-24-22-11-7-5-9-20(22)21-10-6-8-12-23(21)24/h5-12,19,24H,4,13-18H2,1-3H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： AVYPCJURZVGVIK-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC)C(NCCC(C)(C)CCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on 6-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-4,4-dimethylhexanoic acid

Introduction to 6-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-4,4-dimethylhexanoic acid (CAS No. 2171936-23-3)

6-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-4,4-dimethylhexanoic acid, identified by its CAS number 2171936-23-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, multiple amino and carboxylic acid functionalities, and a unique butylamide side chain. The presence of these structural motifs not only makes it a versatile building block for drug design but also opens up possibilities for diverse biological applications.

The Fmoc group is particularly noteworthy, as it is widely employed in solid-phase peptide synthesis (SPPS) due to its stability under basic conditions and its ability to protect amino groups during peptide elongation. In the context of 6-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-4,4-dimethylhexanoic acid, the Fmoc moiety is strategically positioned to facilitate the synthesis of complex peptides or peptidomimetics. This feature makes the compound a valuable reagent for researchers exploring novel therapeutic agents that require precise control over molecular architecture.

The core structure of 6-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-4,4-dimethylhexanoic acid consists of a hexanoic acid backbone with two key substituents: a butanamido group and a 4,4-dimethyl substitution on the fourth carbon. The butanamido moiety introduces a flexible amide bond, which can participate in hydrogen bonding interactions and influence the conformational properties of any larger molecule into which it is incorporated. The 4,4-dimethyl substitution adds steric bulk, potentially modulating binding affinity or selectivity in drug-like molecules.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. Studies using molecular modeling techniques have suggested that 6-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-4,4-dimethylhexanoic acid may exhibit interactions with specific protein targets due to its multifaceted functional groups. For instance, the Fmoc group could serve as an anchor for binding to hydrophobic pockets, while the carboxylic acid terminus might engage in ionic interactions or coordinate with metal ions.

In the realm of drug discovery, peptidomimetics—molecules designed to mimic peptides but with improved pharmacokinetic properties—are of particular interest. The structural features of 6-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-4,4-dimethylhexanoic acid make it an excellent candidate for generating peptidomimetics that retain biological activity while avoiding issues such as rapid degradation or immunogenicity. By modifying the length and composition of the side chains or introducing additional functional groups, chemists can fine-tune the properties of these derivatives to target specific therapeutic pathways.

One area where this compound shows promise is in the development of protease inhibitors. Proteases are enzymes that play crucial roles in various physiological processes, and their dysregulation is associated with numerous diseases, including cancer and infectious disorders. The ability of 6-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-4,4-dimethylhexanoic acid to interact with protease active sites through multiple non-covalent interactions makes it a potential lead compound for designing inhibitors. Early computational studies have highlighted its potential binding affinity to certain proteases, suggesting that further experimental validation could yield novel antiprotease agents.

The synthesis of 6-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-4,4-dimethylhexanoic acid presents both challenges and opportunities for synthetic chemists. The presence of multiple stereocenters requires careful planning to ensure high enantiomeric purity, which is critical for biological activity. However, modern synthetic methodologies, such as asymmetric catalysis and chiral auxiliary strategies, have made it increasingly feasible to construct complex molecules with high precision. Additionally, the use of protected amino groups allows for modular synthesis, enabling researchers to explore libraries of derivatives efficiently.

Recent research has also explored the use of 6-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-4,4-dimethylhexanoic acid as a scaffold for developing kinase inhibitors. Kinases are enzymes involved in cell signaling pathways and are frequently targeted in anticancer therapies. The combination of hydrophobic interactions provided by the fluorene ring and hydrogen bonding capabilities from the amide groups could make this compound an effective kinase inhibitor candidate. Preliminary experiments have shown that derivatives based on this scaffold exhibit inhibitory activity against certain kinases in vitro.

The versatility of 6-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-4,4-dimethylhexanoic acid extends beyond its role as a building block for drug discovery applications. It can also serve as a starting material for exploring new synthetic transformations or as a reference compound in biochemical assays. Its unique structural features provide chemists with opportunities to develop innovative synthetic routes or to gain insights into reaction mechanisms through mechanistic studies.

In conclusion,6-{2-({(9H-fluoren-9-ylmethoxycarbonyl}amino)methylbutanamido}-4,4-dimethylhexanoic acid (CAS No. 217193623) represents a promising compound with diverse applications in pharmaceutical chemistry and biomedicine. Its intricate structure combines multiple functional groups that enable its use in drug design，peptidomimetic development，and protease/kinase inhibition studies。As research continues，this molecule is likely to play an increasingly important role in advancing therapeutic strategies across various disease areas。